Cas no 1443980-50-4 (1-(1-methoxycyclobutyl)methanamine hydrochloride)

• Product Name: 1-(1-methoxycyclobutyl)methanamine hydrochloride
• CAS No: 1443980-50-4
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• MDL: MFCD24842884
• CID: 4600090
• PubChem ID: 71758503
• Update Time: 2025-10-25

1-(1-methoxycyclobutyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-methoxycyclobutyl)methanamine hydrochloride
• (1-methoxycyclobutyl)methanamine hydrochloride

• MDL： MFCD24842884
• Inchi： 1S/C6H13NO.ClH/c1-8-6(5-7)3-2-4-6;/h2-5,7H2,1H3;1H
• InChI Key： QHQBSICDAMCQJD-UHFFFAOYSA-N
• SMILES： C(C1(CCC1)OC)N.Cl

1-(1-methoxycyclobutyl)methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(1-methoxycyclobutyl)methanamine hydrochloride

Recent Advances in the Study of 1-(1-Methoxycyclobutyl)methanamine Hydrochloride (CAS: 1443980-50-4)

The compound 1-(1-methoxycyclobutyl)methanamine hydrochloride (CAS: 1443980-50-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl methoxyamine structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for novel drug candidates. The following sections provide a comprehensive overview of the latest research findings related to this compound.

One of the key areas of investigation has been the synthetic pathways for 1-(1-methoxycyclobutyl)methanamine hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that improves yield and purity while reducing production costs. The researchers employed a multi-step process involving cyclobutane ring formation, methoxylation, and subsequent amine functionalization, followed by hydrochloride salt formation. This advancement is particularly significant for scaling up production for preclinical and clinical studies.

Pharmacological studies have revealed that 1-(1-methoxycyclobutyl)methanamine hydrochloride exhibits notable activity as a modulator of certain neurotransmitter systems. Preliminary in vitro and in vivo data suggest its potential as a lead compound for developing treatments for neurological disorders, including depression and anxiety. The compound's ability to cross the blood-brain barrier efficiently, as demonstrated in rodent models, makes it a particularly attractive candidate for central nervous system (CNS)-targeted therapies.

In addition to its neurological applications, recent research has explored the compound's utility in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 1-(1-methoxycyclobutyl)methanamine hydrochloride show selective cytotoxicity against certain cancer cell lines, particularly in hematological malignancies. The mechanism of action appears to involve interference with cellular signaling pathways critical for cancer cell survival and proliferation.

The safety profile of 1-(1-methoxycyclobutyl)methanamine hydrochloride has also been a focus of recent investigations. Toxicology studies conducted in accordance with OECD guidelines have demonstrated favorable results, with the compound showing minimal off-target effects at therapeutic doses. These findings support its progression to more advanced preclinical development stages.

Looking forward, researchers are particularly excited about the compound's potential as a versatile scaffold for drug discovery. Its unique structural features allow for diverse modifications, enabling the development of libraries of derivatives with tailored pharmacological properties. Several pharmaceutical companies have included this compound in their screening libraries for new target identification programs.

In conclusion, the growing body of research on 1-(1-methoxycyclobutyl)methanamine hydrochloride (CAS: 1443980-50-4) highlights its significant potential in multiple therapeutic areas. Continued investigation into its mechanisms of action, structure-activity relationships, and clinical applications will likely yield important insights for the development of novel pharmaceutical agents. The compound represents an exciting example of how innovative chemical structures can open new avenues in drug discovery and development.